Cas no 194534-83-3 (3-hydroxycyclopentane-1-carbonitrile)

3-Hydroxycyclopentane-1-carbonitrile is a versatile cyclic nitrile compound featuring both hydroxyl and nitrile functional groups, making it a valuable intermediate in organic synthesis. Its structure enables selective reactivity for derivatization, particularly in pharmaceutical and fine chemical applications. The hydroxyl group allows for further functionalization through esterification, etherification, or oxidation, while the nitrile group can be hydrolyzed to carboxylic acids or reduced to amines. This compound’s rigid cyclopentane backbone contributes to stereochemical control in synthetic pathways. It is suitable for use in asymmetric synthesis, agrochemicals, and bioactive molecule development. High purity grades ensure consistent performance in research and industrial processes.

3-hydroxycyclopentane-1-carbonitrile structure

194534-83-3 structure

Product Name:3-hydroxycyclopentane-1-carbonitrile

CAS No:194534-83-3

MF:C₆H₉NO

MW:111.141761541367

MDL:MFCD21184625

CID:2123160

PubChem ID:22636846

Update Time:2025-05-21

3-hydroxycyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-hydroxycyclopentanecarbonitrile
- MFCD27997505
- Cis-(1S,3R)-3-hydroxycyclopentane-1-carbonitrile
- 194534-83-3
- CS-0308315
- AS-71427
- SB85025
- DA-08668
- EN300-114877
- Z1258995690
- AKOS014572502
- MFCD21184625
- SCHEMBL5358055
- 3-hydroxycyclopentane-1-carbonitrile
- W19383
- SY146732
- 874-700-7
- MDL： MFCD21184625
- Inchi： 1S/C6H9NO/c7-4-5-1-2-6(8)3-5/h5-6,8H,1-3H2
- InChI Key： CBYFMEDJHNTXQX-UHFFFAOYSA-N
- SMILES： OC1CCC(C#N)C1

Computed Properties

Exact Mass: 111.068413911g/mol
Monoisotopic Mass: 111.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 44Å²

3-hydroxycyclopentane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H954903-10mg	3-hydroxycyclopentane-1-carbonitrile	194534-83-3		10mg	$ 70.00	2022-06-04
TRC	H954903-50mg	3-hydroxycyclopentane-1-carbonitrile	194534-83-3		50mg	$ 230.00	2022-06-04
TRC	H954903-100mg	3-hydroxycyclopentane-1-carbonitrile	194534-83-3		100mg	$ 365.00	2022-06-04
eNovation Chemicals LLC	D773421-100mg	3-hydroxycyclopentane-1-carbonitrile, Mixture of diastereomers	194534-83-3	95%	100mg	$185	2024-06-06
eNovation Chemicals LLC	D773421-250mg	3-hydroxycyclopentane-1-carbonitrile, Mixture of diastereomers	194534-83-3	95%	250mg	$285	2024-06-06
eNovation Chemicals LLC	D773421-1g	3-hydroxycyclopentane-1-carbonitrile, Mixture of diastereomers	194534-83-3	95%	1g	$540	2024-06-06
eNovation Chemicals LLC	D773421-5g	3-hydroxycyclopentane-1-carbonitrile, Mixture of diastereomers	194534-83-3	95%	5g	$1630	2024-06-06
Enamine	EN300-114877-0.05g	3-hydroxycyclopentane-1-carbonitrile	194534-83-3	95%	0.05g	$208.0	2023-10-25
Enamine	EN300-114877-0.1g	3-hydroxycyclopentane-1-carbonitrile	194534-83-3	95%	0.1g	$310.0	2023-10-25
Enamine	EN300-114877-0.25g	3-hydroxycyclopentane-1-carbonitrile	194534-83-3	95%	0.25g	$442.0	2023-10-25

3-hydroxycyclopentane-1-carbonitrile Related Literature

1. Exfoliation of transition-metal dichalcogenides using ATP in aqueous solution†

Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
2. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Fe3O4-boosted MWCNT as an efficient sustainable catalyst for PET glycolysis†

A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan

Additional information on 3-hydroxycyclopentane-1-carbonitrile

Comprehensive Analysis of 3-hydroxycyclopentane-1-carbonitrile (CAS No. 194534-83-3): Properties, Applications, and Industry Trends

3-hydroxycyclopentane-1-carbonitrile (CAS No. 194534-83-3) is a versatile cyclic nitrile compound with a hydroxyl functional group, gaining attention in pharmaceutical and fine chemical industries. Its molecular structure, combining a cyclopentane backbone with hydroxyl and nitrile moieties, enables unique reactivity for synthesizing chiral intermediates. Recent studies highlight its role in asymmetric catalysis and biodegradable polymer precursors, aligning with the global push toward green chemistry and sustainable synthesis.

The compound’s physicochemical properties include a molecular weight of 125.13 g/mol and moderate polarity due to its hydroxy-carbonitrile structure. These traits make it soluble in polar solvents like ethanol and DMSO, while its stability under inert conditions supports storage and handling protocols. Researchers emphasize its low toxicity profile, a critical factor for API (Active Pharmaceutical Ingredient) development, particularly in CNS-targeted drugs and metabolic modulators.

In the context of drug discovery, 3-hydroxycyclopentane-1-carbonitrile serves as a key building block for prostaglandin analogs and GABA receptor modulators. Its stereocenter allows enantioselective synthesis, addressing the demand for chiral purity in FDA-approved therapeutics. A 2023 Journal of Medicinal Chemistry study cited its utility in designing neuroprotective agents, correlating with rising searches for “neurodegenerative disease treatments” and “blood-brain barrier penetration enhancers.”

Beyond pharmaceuticals, this compound is explored in material science for bio-based polymers. Its nitrile group facilitates polymerization, while the hydroxyl group enables cross-linking, making it a candidate for self-healing materials—a trending topic in AI-driven material design forums. Patent filings from 2020–2023 reveal applications in flexible electronics and eco-friendly adhesives, responding to ESG (Environmental, Social, and Governance) investment trends.

Synthetic routes to 3-hydroxycyclopentane-1-carbonitrile often involve cyclopentene oxide ring-opening followed by cyanidation, with recent optimizations focusing on enzyme-catalyzed reactions to reduce waste. This aligns with the “circular economy” movement, a top search query in industrial biotechnology. Analytical techniques like HPLC-MS and NMR ensure purity, while QbD (Quality by Design) principles streamline regulatory compliance for GMP production.

Market projections indicate growth in demand for high-purity nitriles, driven by personalized medicine and smart materials. Suppliers now emphasize digital COAs (Certificates of Analysis) and blockchain traceability, reflecting industry digitization trends. As researchers investigate 3-hydroxycyclopentane-1-carbonitrile’s potential in CO2 capture and ionic liquids, its relevance to climate tech innovations continues to expand.